Cas no 1652-14-8 (Potassium 2,2,2-Trifluoroethan-1-olate)
Potassium 2,2,2-Trifluoroethan-1-olate is a trifluoroethoxide salt widely used as a strong base and nucleophile in organic synthesis. Its key advantages include high reactivity in deprotonation and substitution reactions, particularly in the presence of electron-deficient substrates. The trifluoroethoxy group enhances the stability of the anion, making it effective for generating carbanions and facilitating C–C bond formation. This compound is particularly valuable in fluorinated chemistry, where its solubility in polar aprotic solvents like DMF or THF ensures efficient reaction conditions. Its utility extends to pharmaceutical and agrochemical synthesis, where precise control over base strength and selectivity is required. Proper handling under inert conditions is recommended due to its moisture sensitivity.
1652-14-8 structure
Product Name:Potassium 2,2,2-Trifluoroethan-1-olate
CAS No:1652-14-8
MF:C2H2F3KO
MW:138.130192279816
CID:1344965
Update Time:2025-05-27
Potassium 2,2,2-Trifluoroethan-1-olate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2,2,2-trifluoro-, potassium salt
- potassium 2,2,2-trifluoroethan-1-olate
- Potassium 2,2,2-Trifluoroethan-1-olate
-
- Inchi: 1S/C2H2F3O.K/c3-2(4,5)1-6;/h1H2;/q-1;+1
- InChI Key: ZLJJYDHFILEEDQ-UHFFFAOYSA-N
- SMILES: [K+].C([O-])C(F)(F)F
Computed Properties
- Exact Mass: 137.969
- Monoisotopic Mass: 137.969
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 42.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.1A^2
Potassium 2,2,2-Trifluoroethan-1-olate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P991548-25mg |
Potassium 2,2,2-Trifluoroethan-1-olate |
1652-14-8 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P991548-50mg |
Potassium 2,2,2-Trifluoroethan-1-olate |
1652-14-8 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P991548-250mg |
Potassium 2,2,2-Trifluoroethan-1-olate |
1652-14-8 | 250mg |
$ 95.00 | 2022-06-03 | ||
| A2B Chem LLC | AV63104-2.5g |
potassium 2,2,2-trifluoroethan-1-olate |
1652-14-8 | 91% | 2.5g |
$64.00 | 2024-04-20 | |
| A2B Chem LLC | AV63104-5g |
potassium 2,2,2-trifluoroethan-1-olate |
1652-14-8 | 91% | 5g |
$66.00 | 2024-04-20 | |
| A2B Chem LLC | AV63104-250mg |
potassium 2,2,2-trifluoroethan-1-olate |
1652-14-8 | 91% | 250mg |
$55.00 | 2024-04-20 | |
| A2B Chem LLC | AV63104-500mg |
potassium 2,2,2-trifluoroethan-1-olate |
1652-14-8 | 91% | 500mg |
$58.00 | 2024-04-20 | |
| A2B Chem LLC | AV63104-1g |
potassium 2,2,2-trifluoroethan-1-olate |
1652-14-8 | 91% | 1g |
$63.00 | 2024-04-20 | |
| Enamine | EN300-142545-0.05g |
potassium 2,2,2-trifluoroethan-1-olate |
1652-14-8 | 91% | 0.05g |
$19.0 | 2023-05-26 | |
| Enamine | EN300-142545-0.1g |
potassium 2,2,2-trifluoroethan-1-olate |
1652-14-8 | 91% | 0.1g |
$19.0 | 2023-05-26 |
Potassium 2,2,2-Trifluoroethan-1-olate Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
1652-14-8 (Potassium 2,2,2-Trifluoroethan-1-olate) Related Products
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